N-(3,4-dimethoxyphenethyl)-4-((6-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[[6-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]benzamide
• InChI: InChI=1S/C36H34N4O8S/c1-44-28-7-5-4-6-26(28)38-33(41)20-49-36-39-27-18-32-31(47-21-48-32)17-25(27)35(43)40(36)19-23-8-11-24(12-9-23)34(42)37-15-14-22-10-13-29(45-2)30(16-22)46-3/h4-13,16-18H,14-15,19-21H2,1-3H3,(H,37,42)(H,38,41)
• InChI Key: KMXBNHOZJWBMEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC5=C(C=C4N=C3SCC(=O)NC6=CC=CC=C6OC)OCO5)OC
• Molecular Formula: C36H34N4O8S
• Molecular Weight: 682.7 g/mol

Description

N-(3,4-dimethoxyphenethyl)-4-((6-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C36H34N4O8S and its molecular weight is 682.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of various quinazoline derivatives and their biological activities has been a significant area of research. These compounds, including those with modifications on the quinazoline nucleus, have been synthesized through different chemical pathways and evaluated for their biological effects. For instance, the synthesis and in vitro activity of new quinones against Leishmania amazonensis and human-T-cell leukemia virus type 1 (HTLV-1) highlight the potential of these compounds in treating infectious diseases and cancer (Valderrama et al., 2002).

Anticonvulsant Activity

• Quinazolinone derivatives have been synthesized and evaluated for their anticonvulsant activity. The design of these compounds is based on structural features essential for anticonvulsant efficacy, demonstrating the utility of quinazoline modifications in developing new therapeutic agents for seizure disorders (Noureldin et al., 2017).

Antimicrobial and Antitumor Activities

• The synthesis of quinazoline and its analogues has also been explored for antimicrobial and antitumor activities. These studies provide insights into the structural requirements for bioactivity and the potential of these compounds in addressing microbial infections and cancer. For example, some novel 3-benzyl-4(3H)quinazolinone analogues showed significant in vitro antitumor activity, underscoring the therapeutic potential of quinazoline derivatives in cancer treatment (Al-Suwaidan et al., 2016).